1-(cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 1-(cyclopropylmethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C7H9ClN2O2S/c8-13(11,12)7-3-9-10(5-7)4-6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key: MWJUSOZDDOOTPT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=C(C=N2)S(=O)(=O)Cl
• Molecular Formula: C7H9ClN2O2S
• Molecular Weight: 220.68 g/mol
• CAS RN: 1178919-63-5

Description

The compound “1-(cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride” is a complex organic molecule. It contains a cyclopropylmethyl group, a pyrazole ring, and a sulfonyl chloride group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, cyclopropylmethyl groups are typically produced in a cyclopropanation reaction. Sulfonyl chlorides, on the other hand, can be produced by the reaction of a sulfonyl group with a chlorinating agent.

Molecular Structure Analysis

Cyclopropyl groups are highly strained due to their unfavored bond angles (60°). They are formed by the overlap of two sp-hybrid orbitals. The pyrazole ring is a five-membered ring containing two nitrogen atoms. Sulfonyl chlorides contain a sulfur atom double-bonded to two oxygen atoms and single-bonded to a chlorine atom.

Chemical Reactions Analysis

Cyclopropyl groups are good donors in hyperconjugation, resulting in a considerable stabilization of carbocations. Sulfonyl chlorides are typically very reactive due to the good leaving group (Cl-) and can react with nucleophiles to form sulfonates.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. Cyclopropyl groups are known to be highly strained, and sulfonyl chlorides are typically reactive.

Scientific Research Applications

Catalysis in Organic Synthesis

1-(cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride and its derivatives have been explored for their catalytic properties in organic synthesis. A study by Moosavi-Zare et al. (2013) discusses the synthesis and characterization of a novel ionic liquid, 1-sulfopyridinium chloride, which is used as an efficient and reusable catalyst in the synthesis of certain compounds through tandem Knoevenagel–Michael reactions (Moosavi‐Zare et al., 2013).

Synthesis of Heterocyclic Compounds

Various research has been conducted on the synthesis of heterocyclic compounds using derivatives of 1-(cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride. For instance, Vasin et al. (2015) explored the synthesis of 3H-pyrazoles and their subsequent thermal and acid-catalyzed transformations, highlighting the versatility of these compounds in organic chemistry (Vasin et al., 2015).

Medicinal Chemistry Applications

The compound has also seen application in medicinal chemistry. Tucker et al. (2015) developed a method for the synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating the utility of sulfur-functionalized aminoacrolein derivatives in the preparation of pyrazole-4-sulfonamides (Tucker et al., 2015).

Synthesis of Sulfonated Aminopyrazoles

Research on the synthesis of sulfonated aminopyrazoles shows further application in the field of organic chemistry. Povarov et al. (2017) reported on the sulfonylation of 4-amino-1H-pyrazoles with p-toluenesulfonyl chloride, leading to new compounds which were characterized using various spectroscopic techniques (Povarov et al., 2017).

Development of Diverse Pyrazole-Containing Compounds

Sokolyuk et al. (2015) developed a convenient method for the synthesis of a series of pyrazole-4-sulfonyl chlorides from 2-(benzylthio)malonaldehyde, demonstrating the compound's potential for creating diverse pyrazole-containing sulfonyl chlorides (Sokolyuk et al., 2015).

Synthesis of Sulfonylated 4-Amino-1H-Pyrazoles

Diana et al. (2018) conducted research on the synthesis and sulfonylation of 4-amino-3-methoxymethyl-5-(4-chlorophenyl)-1H-pyrazole, which was sulfonylated with p-toluenesulfonyl chloride. This work contributes to the understanding of the structural properties of such compounds (Diana et al., 2018).

Safety and Hazards

While specific safety and hazard data for this compound are not available, it’s important to handle all chemicals with care. Sulfonyl chlorides, for example, are typically corrosive and can cause burns.